Cas no 1368028-20-9 (2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 1368028-20-9
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 5939640
• PubChem ID: 78996685
• Update Time: 2025-05-24

2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-one
• AKOS017504305
• EN300-1264304
• 1368028-20-9

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)10(17)8-6-15-16(7-8)9-4-2-1-3-5-9/h1-7H
• InChI Key： YXKBEVXUQYRWTA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NN(C=1)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 240.05104734g/mol
• Monoisotopic Mass: 240.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-one

Chemical Compound CAS No. 1368028-20-9: 2,2,2-Trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-one

The chemical compound with CAS No. 1368028-20-9, commonly referred to as 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-one, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its versatile applications and intriguing chemical behavior.

At its core, this compound features a trifluoromethyl ketone group (CF3-C=O), which is known for its high electrophilicity and stability. The presence of the trifluoromethyl group significantly influences the compound's physical and chemical properties, making it an attractive candidate for various synthetic transformations. Additionally, the molecule incorporates a pyrazole ring, a heterocyclic structure that is widely recognized for its aromaticity and ability to participate in hydrogen bonding and π-interactions.

The synthesis of this compound typically involves multi-step reactions, often utilizing advanced methodologies such as the Buchwald-Hartwig amination or Ullmann coupling to construct the pyrazole moiety. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically enriched versions of this compound, which are highly valuable in drug discovery and asymmetric catalysis.

In terms of applications, 2,2,2-trifluoro-1-(1-phenyl-1H-pyrazol-4-yl)ethanone has demonstrated remarkable potential in medicinal chemistry as a building block for bioactive molecules. Its ability to act as an electrophilic partner in various cross-coupling reactions has made it a cornerstone in the construction of complex molecular architectures. Moreover, the compound's stability under harsh reaction conditions makes it an ideal precursor for synthesizing fluorinated pharmaceutical agents.

Recent studies have highlighted the role of this compound in the development of fluorescent sensors and optoelectronic materials. The pyrazole ring's conjugation with the trifluoromethyl ketone group imparts unique photophysical properties to the molecule, enabling its use in sensing applications such as detecting metal ions or monitoring environmental pollutants.

From a structural perspective, the molecule's combination of electron-withdrawing groups (trifluoromethyl) and electron-donating groups (pyrazole) creates a dynamic balance that enhances its reactivity while maintaining stability. This duality is particularly advantageous in catalytic cycles where both activation and selectivity are critical.

In conclusion, CAS No. 1368028-20-9, or 2,2,2-trifluoro-(phenylpyrazolyl)ethanone, stands out as a pivotal compound in modern organic chemistry due to its versatile structure and wide-ranging applications. Its continued exploration across diverse scientific domains underscores its significance as a valuable tool for advancing chemical research and innovation.